3-(4-Methoxy-phenylsulfanyl)-3-methyl-butyroyl chloride
Cat. No. B8392711
M. Wt: 258.76 g/mol
InChI Key: AQNWILXAIZVQAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05958954
Procedure details
To a solution of 3-(4-methoxy-phenylsulfanyl)-3-methyl-butyric acid (Compound 216, 20.0 g, 83.2 mmol) in 250 mL of benzene at room temperature was added a solution of oxalyl chloride (15.84 g, 124.8 mmol) in 10 mL of benzene over 30 minutes. After 4 hours the solution was washed with ice cold 5% aqueous NaOH (CAUTION: a large volume of gas is released during this procedure), followed by ice cold H2O, and finally saturated aqueous NaCl. The solution was dried (Na2SO4) and concentrated under reduced pressure to give a clear yellow oil. This material was used without further purification in the next step. 1H NMR (300 MHz, CDCl3) δ: 7.45 (2H, d, J=8.8 Hz), 6.90 (2H, d, J=8.8 Hz), 3.84 (3H, s), 3.12 (2H, s), 1.41 (6H, s).
Quantity
20 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([S:9][C:10]([CH3:16])([CH3:15])[CH2:11][C:12](O)=[O:13])=[CH:5][CH:4]=1.C(Cl)(=O)C([Cl:20])=O>C1C=CC=CC=1>[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([S:9][C:10]([CH3:16])([CH3:15])[CH2:11][C:12]([Cl:20])=[O:13])=[CH:5][CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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COC1=CC=C(C=C1)SC(CC(=O)O)(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=CC=C(C=C1)SC(CC(=O)O)(C)C
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Name
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Quantity
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15.84 g
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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After 4 hours the solution was washed with ice cold 5% aqueous NaOH (CAUTION
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Duration
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4 h
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The solution was dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to give a clear yellow oil
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CUSTOM
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Type
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CUSTOM
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Details
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This material was used without further purification in the next step
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Outcomes
Product
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Name
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Type
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Smiles
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COC1=CC=C(C=C1)SC(CC(=O)Cl)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
